Cas no 17048-38-3 (1,3-Benzenediol,4,6-bis(1-methylpentyl)-)
17048-38-3 structure
Product Name:1,3-Benzenediol,4,6-bis(1-methylpentyl)-
CAS No:17048-38-3
MF:C18H30O2
MW:278.429605960846
CID:209281
PubChem ID:28218
Update Time:2025-04-19
1,3-Benzenediol,4,6-bis(1-methylpentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 4,6-bis(1-methylpentyl)- (9CI)
- 1,3-Benzenediol,4,6-bis(1-methylpentyl)-
- 4,6-di(hexan-2-yl)benzene-1,3-diol
- 4,6-dihexan-2-ylbenzene-1,3-diol
- UNII-0GEI7362XR
- DTXSID80937769
- 4,6-BIS(1-METHYLPENTYL)RESORCINOL
- 1,3-DIHYDROXY-4,6-DI-SEC-HEXYLBENZENE
- 0GEI7362XR
- Resorcinol, 4,6-bis(1-methylpentyl)-
- Q27236753
- SCHEMBL15378781
- 1,3-Benzenediol, 4,6-bis(1-methylpentyl)-
- 17048-38-3
-
- Inchi: 1S/C18H30O2/c1-5-7-9-13(3)15-11-16(14(4)10-8-6-2)18(20)12-17(15)19/h11-14,19-20H,5-10H2,1-4H3
- InChI Key: PJKFUVDARBUTMP-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=CC=1C(C)CCCC)C(C)CCCC)O
Computed Properties
- Exact Mass: 278.2247
- Monoisotopic Mass: 278.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 6.7
Experimental Properties
- Density: 0.975
- Boiling Point: 394.7°Cat760mmHg
- Flash Point: 173.3°C
- Refractive Index: 1.515
- PSA: 40.46
1,3-Benzenediol,4,6-bis(1-methylpentyl)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
17048-38-3 (1,3-Benzenediol,4,6-bis(1-methylpentyl)-) Related Products
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
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- 1596-13-0(2-Cyclohexyl-5-methylphenol)
- 18979-61-8(4-Butylresorcinol)
- 903-19-5(2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)
- 119-42-6(2-Cyclohexylphenol)
- 136-77-6(Hexylresorcinol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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